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Compound of Interest

2,2-Dimethylbutan-1-amine
Compound Name:

hydrochloride
CAS No.: 123291-55-4
Cat. No.: B2532043

Get Quote

Executive Summary & Chemical Profile

Immediate Action Required: Treat 2,2-Dimethylbutan-1-amine hydrochloride (CAS: 123291-
55-4) as a Hazardous Organic Solid. While the hydrochloride salt form mitigates the immediate
volatility and flammability of its free base precursor, improper disposal (specifically accidental
basification in open waste streams) can liberate the free amine, resulting in noxious odors,
respiratory irritation, and potential flammability hazards.

Chemical Identity Verification:
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Parameter

Data

Chemical Name

2,2-Dimethylbutan-1-amine hydrochloride

Synonyms

Neohexylamine HCI; 1-Butanamine, 2,2-

dimethyl-, hydrochloride

CAS Number

123291-55-4 (Salt) / 41781-17-3 (Free Base)

Molecular Formula

Physical State

White to off-white crystalline solid

Acidity (pKa)

~10.5 (Ammonium ion) - Solutions are weakly
acidic (pH 5-6)

Primary Hazards

Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT
SE 3 (H335)

Pre-Disposal Risk Assessment

Before initiating any disposal workflow, you must understand the "Basification Trap."

e The Mechanism: Amine salts are stable solids. However, adding them to a waste container

with high pH (Basic/Caustic waste) triggers the following equilibrium shift:

e The Consequence: This releases 2,2-dimethylbutan-1-amine (Free Base). Unlike the salt,

the free base is volatile, has a potent fishy/ammonia-like odor, and lowers the flashpoint of

the waste mixture.

e The Rule:NEVER dispose of amine salts in "Basic/Caustic” waste streams without prior

neutralization and phase separation in a fume hood.

Disposal Workflows (Step-by-Step)
Scenario A: Disposal of Solid Reagent (Excess/Expired)

Best for: Pure solid substance in original or secondary containers.

e Segregation: Do not mix with general trash. Segregate into Solid Organic Waste.
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o Packaging: Double-bag the material in polyethylene (PE) bags or keep in the original glass
vial. Tightly cap.[1]

» Labeling: Affix a hazardous waste tag.
o Constituents: "2,2-Dimethylbutan-1-amine HCI"[2][3][4]
o Hazard Checkbox: "Irritant", "Toxic".

» Disposal Path: High-temperature incineration (standard lab waste stream).

Scenario B: Disposal of Reaction Mixtures (Liquid)

Best for: Reaction byproducts dissolved in organic solvents or water.

Option 1: Organic Solvent Stream (Preferred) If the material is dissolved in methanol, ethanol,
or DCM:

o Check pH: Ensure the solution is neutral or slightly acidic.
o Consolidate: Pour into the Halogenated Organic Waste drum (due to the Chloride ion).

o Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the HCI salt
technically introduces halogens. If your facility permits small quantities of salts in non-
halogenated streams, use the Non-Halogenated stream; otherwise, default to
Halogenated to ensure compliance.

e Record: Log the approximate mass of the amine salt on the waste tag.
Option 2: Aqueous Stream (Requires Caution) If the material is in water:

e Do NOT pour directly down the drain. While simple amine salts are sometimes treated in
municipal water, hindered amines can be toxic to aquatic life (H401/H412).

e Collection: Collect in a carboy labeled "Aqueous Waste - Toxic Organics".

e pH Adjustment: Maintain pH < 7 to keep the amine protonated (non-volatile).
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Visual Decision Matrix: Waste Stream Segregation

The following logic flow ensures you select the correct waste stream and avoid incompatible
mixing.

Waste Material:
2,2-Dimethylbutan-1-amine HCI

Physical State?

Dissolved

Solid (Powder/Crystals) Liquid (Solution)

Dispose as:

SOLID CHEMICAL WASTE Solvent Type?
(Incineration)

Organic Solvent

(MeOH, DCM, etc.) Aqueous Solution

Contains Halogenated

Solvents (DCM/CHCI3)? Check pH

Dispose as:
NON-HALOGENATED WASTE
(Trace Halogens Accepted)

Dispose as:
AQUEOUS TOXIC WASTE
(Do not sewer)

Dispose as:
HALOGENATED SOLVENT WASTE

STOP: Neutralize carefully.
High pH releases toxic fumes.

Click to download full resolution via product page
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Figure 1: Decision tree for segregating amine hydrochloride waste streams to prevent
incompatibility.

Emergency Spill Procedures

Spill Response (Solid Powder):

PPE: Nitrile gloves (double layer recommended), safety goggles, lab coat. N95 dust mask if
powder is fine.

Containment: Cover spill with a damp paper towel to prevent dust generation.

Cleanup: Scoop material into a sealable container. Wipe area with water.[1][5][6][7]

Disposal: Label as "Chemical Spill Debris" and treat as Solid Chemical Waste.

Spill Response (Liquid/Solution):

e Ventilation: Ensure fume hoods are active. If outside a hood, open windows/doors if safe.
e Absorbent: Use Vermiculite or Universal Absorbent Pads.

o Contraindication: Do NOT use "Caustic Neutralizers" (like sodium bicarbonate)
aggressively, as this may fizz and release amine vapors.

o Decontamination: Wash the surface with a dilute surfactant (soap/water). Do not use bleach
(hypochlorite), as it can react with amines to form chloramines (toxic gas).

Regulatory & Compliance Notes

e RCRA (USA): 2,2-Dimethylbutan-1-amine HCI is not typically listed as a P- or U-listed waste.
However, it must be characterized. If mixed with flammable solvents, it carries the D001
code. If the pH is < 2, it carries D002.

o Storage Compatibility: Store away from Oxidizers (Nitrates, Peroxides) and Alkalis (NaOH,
KOH).
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« Transport: Not regulated as a hazardous material for transport (DOT) in solid salt form, but
check specific carrier restrictions for "Chemicals, n.o.s."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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